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Introduction
Kessane is a naturally occurring sesquiterpenoid ether found in various plants, most notably in

the roots and rhizomes of Valeriana officinalis L.[1]. As a component of valerian extracts, which

are widely used for their sedative and anxiolytic properties, the accurate identification and

quantification of kessane are crucial for the quality control of raw materials and finished

products in the pharmaceutical and nutraceutical industries[2][3]. Gas Chromatography-Mass

Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and

quantification of volatile and semi-volatile compounds like kessane in complex plant matrices.

This application note provides a detailed protocol for the GC-MS analysis of kessane in plant

extracts.

Principles of Kessane Identification by GC-MS
GC-MS combines the separation power of gas chromatography with the detection capabilities

of mass spectrometry. In the GC, volatile compounds from the plant extract are separated

based on their boiling points and affinity for the stationary phase of the column. As the

separated compounds elute from the GC column, they enter the mass spectrometer, where

they are ionized, typically by electron impact (EI). The resulting charged fragments are then

separated by their mass-to-charge ratio (m/z), producing a unique mass spectrum for each

compound. The identification of kessane is achieved by comparing its retention time and mass

spectrum with those of a known standard or with reference spectra from a database.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1673396?utm_src=pdf-interest
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.researchgate.net/publication/316415629_Chemical_comparison_of_the_underground_parts_of_Valeriana_officinalis_and_Valeriana_turkestanica_from_Poland_and_Kazakhstan
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://pharmed.zsmu.edu.ua/article/download/290436/291630/690122
https://www.researchgate.net/publication/390706724_Natural_Molecules_with_Sedative_Effects
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Sample Preparation: Solvent Extraction of Kessane from
Plant Material
This protocol describes a general method for the solvent extraction of kessane from dried plant

material.

Materials:

Dried and powdered plant material (e.g., Valeriana officinalis root)

n-Hexane (GC grade)

Anhydrous sodium sulfate

Vortex mixer

Centrifuge

Syringe filters (0.45 µm)

GC vials

Procedure:

Weigh 1 gram of the dried and powdered plant material into a centrifuge tube.

Add 10 mL of n-hexane to the tube.

Vortex the mixture for 1 minute to ensure thorough mixing.

Sonicate the mixture in an ultrasonic bath for 15 minutes.

Centrifuge the mixture at 3000 rpm for 10 minutes to pellet the solid material.

Carefully decant the supernatant (n-hexane extract) into a clean glass vial.

Add a small amount of anhydrous sodium sulfate to the extract to remove any residual water.
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Filter the extract through a 0.45 µm syringe filter into a clean GC vial for analysis.

GC-MS Analysis
Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Capillary Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness) is recommended.

GC-MS Parameters:

Parameter Value

GC

Injection Volume 1 µL

Injection Mode Split (split ratio 20:1)

Injector Temperature 250°C

Carrier Gas Helium

Flow Rate 1.0 mL/min (constant flow)

Oven Program
Initial temperature 60°C, hold for 2 min; ramp to

240°C at 5°C/min; hold for 5 min

MS

Ionization Mode Electron Impact (EI)

Ionization Energy 70 eV

Ion Source Temperature 230°C

Quadrupole Temperature 150°C

Mass Range 40-400 amu

Scan Mode Full Scan
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Data Analysis and Kessane Identification
Retention Time: Compare the retention time of the peak of interest in the sample

chromatogram with the retention time of a pure kessane standard, if available.

Mass Spectrum: Compare the mass spectrum of the peak of interest with a reference mass

spectrum of kessane from a spectral library (e.g., NIST, Wiley). The key fragments for

kessane (C15H26O, molecular weight 222.37 g/mol ) should be present.

Quantitative Data
The concentration of kessane and its derivatives can vary significantly depending on the plant

species, origin, and extraction method. The following table summarizes the quantitative data for

kessane and related compounds found in Valeriana officinalis extracts from various studies.
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Compound Plant Material
Extraction
Method

Concentration
(% of total
extract/oil)

Reference

Kessane

V. officinalis roots

(cultivated,

Poland)

n-Hexane extract 0.53 [1]

α-Kessyl acetate

V. officinalis roots

(cultivated,

Poland)

n-Hexane extract 1.05 - 1.82 [1]

Kessyl glycol

V. officinalis roots

(cultivated,

Poland)

n-Hexane extract 0.76 - 9.11 [1]

Kessane

V. officinalis

essential oil

(various

European

origins)

Hydrodistillation 0.0 - 1.5 [2]

Kessanyl acetate

V. officinalis

essential oil

(various

European

origins)

Hydrodistillation 0.0 - 2.0 [2]

α-Kessyl acetate

V. officinalis L.

essential oil

(Iranian)

Hydrodistillation 11.06 [4][5]

Visualizations
Experimental Workflow
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Caption: Workflow for the GC-MS analysis of Kessane in plant extracts.

Proposed Mass Fragmentation Pattern of Kessane
Kessane is a sesquiterpenoid ether with a molecular weight of 222.37 g/mol . While a detailed

fragmentation study is not widely available, a plausible fragmentation pattern under electron

impact ionization can be proposed based on the structure and general fragmentation rules for

sesquiterpene ethers. The molecular ion peak [M]+ at m/z 222 may be weak or absent due to

the facile fragmentation of the ether linkage and the hydrocarbon backbone[6][7].
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Caption: Proposed EI mass fragmentation pathway for Kessane.

Proposed Mechanism of Action of Valerian Extract
Constituents
The sedative effects of Valeriana officinalis extracts are believed to be mediated through the

modulation of the GABAergic system[3][8]. Constituents of the extract, including

sesquiterpenoids like kessane and valerenic acid, are thought to interact with GABAA

receptors in the central nervous system, enhancing the inhibitory effects of GABA and leading

to a calming effect.
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Caption: Proposed mechanism of Valerian extract on the GABAA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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